Cas no 651727-25-2 (1,3,2-Dithiaphosphorinane, 2-octyl-, 2-sulfide)
651727-25-2 structure
Product Name:1,3,2-Dithiaphosphorinane, 2-octyl-, 2-sulfide
CAS No:651727-25-2
MF:C11H23PS3
MW:282.469080209732
CID:404135
PubChem ID:11818396
Update Time:2025-04-19
1,3,2-Dithiaphosphorinane, 2-octyl-, 2-sulfide Chemical and Physical Properties
Names and Identifiers
-
- 1,3,2-Dithiaphosphorinane, 2-octyl-, 2-sulfide
- 2-octyl-2-sulfanylidene-1,3,2λ<sup>5</sup>-dithiaphosphinane
- 651727-25-2
- DTXSID20473651
-
- Inchi: 1S/C11H23PS3/c1-2-3-4-5-6-7-9-12(13)14-10-8-11-15-12/h2-11H2,1H3
- InChI Key: SUPMZIGPIJXZGA-UHFFFAOYSA-N
- SMILES: S1CCCSP1(CCCCCCCC)=S
Computed Properties
- Exact Mass: 282.07019
- Monoisotopic Mass: 282.06995125g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 7
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.5
- Topological Polar Surface Area: 82.7Ų
Experimental Properties
- PSA: 0
1,3,2-Dithiaphosphorinane, 2-octyl-, 2-sulfide Related Literature
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Jason Wan Lab Chip, 2020,20, 4528-4538
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
651727-25-2 (1,3,2-Dithiaphosphorinane, 2-octyl-, 2-sulfide) Related Products
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